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Ethyl 8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
Cat. No. B1580720
CAS No.:
353258-31-8
M. Wt: 292.64 g/mol
InChI Key: AKACORAIGDTIFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09340541B2
Procedure details
A stirred slurry of 8-chloro-6-(trifluoromethyl)imidazo[1,2,a]pyridine-2-carboxylic acid ethyl ester (3.0 g, 10.3 mmol) and 2-chloro-5-methoxybenzenesulfonamide (2.39 g, 10.8 mmol, 1.05 equiv) in n-chlorobutane (45 mL) was heated to 50° C. under nitrogen. To this slurry was added neat diethylaluminum chloride (1.40 mL, 11.3 mmol). After complete addition of diethylaluminum chloride the temperature of the reaction mixture was adjusted to 65-70° C. and was held at this temperature for 4.5 h. An additional portion of n-chlorobutane (12 mL) was added and heating at 70° C. was continued for an additional 1.5 h. Iso-propanol (1.6 mL, 20.5 mmol, 2 equiv) was added at 70° C. and the resulting mixture stirred for 5 min. Aqueous 10% acetic acid (15 mL, 25.6 mmol, 2.5 equiv) was then added over a period of 10 min at 60-65° C. The reaction was allowed to cool to room temperature and then stirred overnight. The resulting solid was filtered, washed with water (12 mL) followed by n-chlorobutane (12 mL), and suction-dried. The solid product was further dried in a vacuum oven at 50-60° C. to give the title compound (4.09 g, 85.2%). Powder X-ray diffraction data conformed with Form A of Compound 1 as in Characterization Example 2.
Quantity
3 g
Type
reactant
Reaction Step One
Name
Yield
85.2%
Identifiers
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REACTION_CXSMILES
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C(O[C:4]([C:6]1[N:7]=[C:8]2[C:13]([Cl:14])=[CH:12][C:11]([C:15]([F:18])([F:17])[F:16])=[CH:10][N:9]2[CH:19]=1)=[O:5])C.[Cl:20][C:21]1[CH:26]=[CH:25][C:24]([O:27][CH3:28])=[CH:23][C:22]=1[S:29]([NH2:32])(=[O:31])=[O:30].[Cl-].C([Al+]CC)C.C(O)(C)C.C(O)(=O)C>CCCCCl>[Cl:14][C:13]1[C:8]2[N:9]([CH:19]=[C:6]([C:4]([NH:32][S:29]([C:22]3[CH:23]=[C:24]([O:27][CH3:28])[CH:25]=[CH:26][C:21]=3[Cl:20])(=[O:31])=[O:30])=[O:5])[N:7]=2)[CH:10]=[C:11]([C:15]([F:16])([F:17])[F:18])[CH:12]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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C(C)OC(=O)C=1N=C2N(C=C(C=C2Cl)C(F)(F)F)C1
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Name
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Quantity
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2.39 g
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Type
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reactant
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Smiles
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ClC1=C(C=C(C=C1)OC)S(=O)(=O)N
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Name
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Quantity
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45 mL
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Type
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solvent
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Smiles
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CCCCCl
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Step Two
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Name
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Quantity
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1.4 mL
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Type
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reactant
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Smiles
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[Cl-].C(C)[Al+]CC
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-].C(C)[Al+]CC
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Step Four
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Name
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Quantity
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1.6 mL
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Type
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reactant
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Smiles
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C(C)(C)O
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Step Five
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Name
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Quantity
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15 mL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Step Six
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Name
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Quantity
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12 mL
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Type
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solvent
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Smiles
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CCCCCl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture stirred for 5 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was adjusted to 65-70° C.
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WAIT
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Type
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WAIT
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Details
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was continued for an additional 1.5 h
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Duration
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1.5 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool to room temperature
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STIRRING
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Type
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STIRRING
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Details
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stirred overnight
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Duration
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8 (± 8) h
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FILTRATION
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Type
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FILTRATION
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Details
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The resulting solid was filtered
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WASH
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Type
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WASH
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Details
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washed with water (12 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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suction-dried
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CUSTOM
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Type
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CUSTOM
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Details
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The solid product was further dried in a vacuum oven at 50-60° C.
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Outcomes
Product
Details
Reaction Time |
4.5 h |
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Name
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Type
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product
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Smiles
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ClC=1C=2N(C=C(C1)C(F)(F)F)C=C(N2)C(=O)NS(=O)(=O)C2=C(C=CC(=C2)OC)Cl
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 4.09 g | |
| YIELD: PERCENTYIELD | 85.2% | |
| YIELD: CALCULATEDPERCENTYIELD | 84.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
